N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H14N4OS2/c19-13(9-12-3-1-8-20-12)15-6-4-11-10-21-14(17-11)18-7-2-5-16-18/h1-3,5,7-8,10H,4,6,9H2,(H,15,19)
• InChI Key: DNQRJTHADFXMNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC(=CS2)CCNC(=O)CC3=CC=CS3
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(thiophen-2-yl)acetamide, also known as PTACH, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is of particular interest in the field of medicinal chemistry due to its unique structure and potential therapeutic properties.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research involving pyrazole-acetamide derivatives, including the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes, highlights the importance of hydrogen bonding in self-assembly processes. These complexes exhibit significant antioxidant activity, suggesting potential applications in developing therapeutic agents with antioxidant properties (Chkirate et al., 2019).

Synthesis of Innovative Heterocycles for Insecticidal Assessment

The synthesis of various heterocycles incorporating thiadiazole moieties has been explored for their potential insecticidal properties against common agricultural pests. This research indicates the utility of such compounds in developing novel insecticides (Fadda et al., 2017).

Anti-Microbial and Anti-Tumor Activities

Studies on the synthesis of novel thiazole derivatives have shown that incorporating pyrazole moieties can yield compounds with significant anti-bacterial and anti-fungal activities. Additionally, some derivatives have demonstrated promising antitumor activity, suggesting their potential in pharmaceutical development for treating various infections and cancers (Saravanan et al., 2010; Albratty et al., 2017).

Optoelectronic Properties and Polymer Science

In the realm of materials science, thiazole-based polythiophenes synthesized from similar chemical structures have been investigated for their optoelectronic properties. These studies contribute to the development of novel materials for electronic and photonic applications, underscoring the versatility of pyrazole-acetamide derivatives (Camurlu & Guven, 2015).